6-Ethyl-8-fluorophenanthridine
Cat. No. B8283499
M. Wt: 225.26 g/mol
InChI Key: MIUNNGPGIFZPAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06894061B2
Procedure details
The intermediate dihydrophenanthridine was prepared from 6-ethyl-8-fluorophenanthridine (1.10 g, 4.88 mmol) by treatment with sodium borohydride (1.11 g, 29.3 mmol) and trifluoroacetic acid (1.50 mL, 19.5 mmol) in tetrahydrofuran (18 mL). In a separate, second step, the dihydrophenanthridine was treated with triethylamine (4.1 mL, 29.3 mmol) and 4-methoxybenzenesulfonyl chloride (1.11 g, 5.37 mmol) in dichloromethane (5 mL) according to the procedure and in the same manner as described in Example 32, Method A, Step d. The crude product was purified by flash column chromatography on silica gel, eluting with a mixture of ethyl acetate-hexane (1:9 to 3:7 gradient), to yield 6-ethyl-8-fluoro-5-[(4-methoxyphenyl)sulfonyl]-5,6-dihydrophenanthridine as a homogeneous, white, crystalline, solid (1.67 g, 87%), m.p. 153-156° C.;
Name
Yield
87%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([C:3]1[N:4]=[C:5]2[C:10](=[C:11]3[C:16]=1[CH:15]=[C:14]([F:17])[CH:13]=[CH:12]3)[CH:9]=[CH:8][CH:7]=[CH:6]2)[CH3:2].[BH4-].[Na+].FC(F)(F)C(O)=O.C1C=CC2C3C=CC=CC=3NCC=2C=1.C(N(CC)CC)C.[CH3:48][O:49][C:50]1[CH:55]=[CH:54][C:53]([S:56](Cl)(=[O:58])=[O:57])=[CH:52][CH:51]=1>O1CCCC1.ClCCl>[CH:14]1[CH:13]=[CH:12][C:11]2[C:10]3[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=3[NH:4][CH2:3][C:16]=2[CH:15]=1.[CH2:1]([CH:3]1[C:16]2[C:11](=[CH:12][CH:13]=[C:14]([F:17])[CH:15]=2)[C:10]2[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=2[N:4]1[S:56]([C:53]1[CH:52]=[CH:51][C:50]([O:49][CH3:48])=[CH:55][CH:54]=1)(=[O:58])=[O:57])[CH3:2] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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1.1 g
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Type
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reactant
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Smiles
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C(C)C=1N=C2C=CC=CC2=C2C=CC(=CC12)F
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Name
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Quantity
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1.11 g
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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Quantity
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1.5 mL
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Type
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reactant
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Smiles
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FC(C(=O)O)(F)F
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Name
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Quantity
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18 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C=1C=CC2=C(C1)CNC3=C2C=CC=C3
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Name
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Quantity
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4.1 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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1.11 g
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Type
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reactant
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Smiles
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COC1=CC=C(C=C1)S(=O)(=O)Cl
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The crude product was purified by flash column chromatography on silica gel
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WASH
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Type
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WASH
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Details
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eluting with a mixture of ethyl acetate-hexane (1:9 to 3:7 gradient)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C=1C=CC2=C(C1)CNC3=C2C=CC=C3
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Name
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Type
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product
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Smiles
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C(C)C1N(C=2C=CC=CC2C2=CC=C(C=C12)F)S(=O)(=O)C1=CC=C(C=C1)OC
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.67 g | |
| YIELD: PERCENTYIELD | 87% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
